4-chloro-3-[(ethoxyacetyl)amino]-N-(2-ethoxyphenyl)benzamide

• Molecular Formula: C19H21ClN2O4
• Molecular Weight: 376.8 g/mol
• IUPAC Name: 4-chloro-3-[(2-ethoxyacetyl)amino]-N-(2-ethoxyphenyl)benzamide
• InChI: InChI=1S/C19H21ClN2O4/c1-3-25-12-18(23)21-16-11-13(9-10-14(16)20)19(24)22-15-7-5-6-8-17(15)26-4-2/h5-11H,3-4,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: CXUWMMFQSKFALR-UHFFFAOYSA-N
• SMILES: CCOCC(=O)NC1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2OCC)Cl

Description

4-chloro-3-[(ethoxyacetyl)amino]-N-(2-ethoxyphenyl)benzamide, also known as CEAB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 4-chloro-3-[(ethoxyacetyl)amino]-N-(2-ethoxyphenyl)benzamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. This compound may also induce apoptosis by activating certain cellular pathways.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes that play a key role in the programmed cell death pathway. This compound has also been shown to inhibit the activity of certain enzymes involved in cell proliferation and survival, such as AKT and ERK. In addition, this compound has been shown to reduce inflammation in animal models of rheumatoid arthritis and colitis.

Advantages and Limitations for Lab Experiments

One advantage of 4-chloro-3-[(ethoxyacetyl)amino]-N-(2-ethoxyphenyl)benzamide is that it has shown promising results in preclinical studies as a potential therapeutic agent for cancer and inflammatory diseases. However, its potential toxicity and side effects need to be further studied before it can be developed as a clinical drug. Another limitation is that the exact mechanism of action of this compound is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4-chloro-3-[(ethoxyacetyl)amino]-N-(2-ethoxyphenyl)benzamide. One direction is to further study its potential as a therapeutic agent for cancer and inflammatory diseases, including in vivo studies and clinical trials. Another direction is to study its mechanism of action in more detail, including its interactions with specific enzymes and cellular pathways. Finally, there is a need for further studies on the toxicity and side effects of this compound, as well as its pharmacokinetics and pharmacodynamics, to determine its potential as a clinical drug.

Synthesis Methods

The synthesis of 4-chloro-3-[(ethoxyacetyl)amino]-N-(2-ethoxyphenyl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with ethyl acetoacetate to form 4-chloro-3-oxobenzoic acid ethyl ester. This intermediate is then reacted with ethoxyamine hydrochloride to form 4-chloro-3-[(ethoxyamino)carbonyl]benzoic acid ethyl ester. Finally, the ethyl ester is reacted with 2-ethoxyaniline to form this compound.

Scientific Research Applications

4-chloro-3-[(ethoxyacetyl)amino]-N-(2-ethoxyphenyl)benzamide has been studied for its potential therapeutic properties, particularly in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, and can also induce apoptosis (programmed cell death) in cancer cells. This compound has also been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and colitis.